calyxin B

• Molecular Formula: C35H34O8
• Molecular Weight: 582.6 g/mol
• InChI: InChI=1S/C35H34O8/c1-43-32-21-31(41)33(35(42)34(32)30(40)20-10-23-8-16-27(38)17-9-23)29(24-11-18-28(39)19-12-24)4-2-3-25(36)13-5-22-6-14-26(37)15-7-22/h2,4,6-12,14-21,25,29,36-39,41-42H,3,5,13H2,1H3/b4-2+,20-10+/t25-,29+/m1/s1
• InChIKey: DHYXVFFHVYUZJU-PEVIGJGQSA-N

Calyxin B: Leitfaden für Beschaffung und Differenzierung

Calyxin B (CAS: 164991-53-1, C35H34O8, MW: 582.64) is a diarylheptanoid bearing a chalcone moiety, isolated from the seeds of Alpinia blepharocalyx (Zingiberaceae) [1]. The compound is a naturally occurring secondary metabolite characterized by a conjugated double bond within its chalcone structure and multiple phenolic hydroxyl groups [2]. Calyxin B has demonstrated antiproliferative activity against human HT-1080 fibrosarcoma cells and anti-inflammatory activity via inhibition of nitric oxide (NO) production in activated murine macrophages [3][4].

Diarylheptanoid natural product from Alpinia blepharocalyx seeds

Fibrosarcoma cell proliferation inhibition studies (HT-1080 model)

DNA-binding, cell-cycle arrest pathway probe

Free hydroxyl-dependent activity — verify integrity upon receipt

• [1] Kadota S, Hui D, Basnet P, Prasain JK, Xu GJ, Namba T. Three novel diarylheptanoids, calyxin A, calyxin B, and 3-epi-calyxin B from a Chinese crude drug "Yunnan Cao Kou" (Alpinia blepharocalyx K. Schum.). Chem Pharm Bull. 1994;42(12):2647-2649. doi:10.1248/cpb.42.2647 View Source
• [2] Ali MS, Tezuka Y, Awale S, Banskota AH, Kadota S. Eleven novel diarylheptanoids and two unusual diarylheptanoid derivatives from the seeds of Alpinia blepharocalyx. J Nat Prod. 2001;64(2):208-213. doi:10.1021/np000492t View Source
• [3] Kadota S, Tezuka Y, Prasain JK, et al. Antiproliferative activity of diarylheptanoids from the seeds of Alpinia blepharocalyx. Biol Pharm Bull. 2001;24(5):525-528. doi:10.1248/bpb.24.525 View Source
• [4] Prasain JK, Tezuka Y, Hase K, Basnet P, Dong H, Namba T, Kadota S. Inhibitory effect of diarylheptanoids on nitric oxide production in activated murine macrophages. Biol Pharm Bull. 1998;21(4):371-374. doi:10.1248/bpb.21.371 View Source

Calyxin B: Warum Substitution scheitert

Diarylheptanoids bearing chalcone moieties from Alpinia blepharocalyx exhibit significant potency variation driven by subtle structural differences that dictate both biological activity and target selectivity [1]. While these compounds share a common diarylheptanoid-chalcone scaffold, the specific arrangement of phenolic hydroxyl groups and the presence of a conjugated double bond in the chalcone moiety create distinct activity profiles that cannot be assumed equivalent across the class [2]. Methylation of phenolic hydroxyl groups, as observed with pentamethoxycalyxin B, dramatically reduces inhibitory activity, confirming that the precise hydroxylation pattern of calyxin B is essential for its pharmacological effects [3]. These structure-activity relationships establish that generic substitution within this class would yield unpredictable and likely inferior results.

Risk 1 Methylated derivatives (e.g., pentamethoxycalyxin B) show strongly reduced activity; free OH groups are essential for target engagement.

Risk 2 Cell-type selectivity differs among close analogs: Epicalyxin F prefers Colon 26-L5 carcinoma cells, not HT-1080 fibrosarcoma cells.

Risk 3 Structural analogs lacking specific hydroxylation pattern may not reproduce DNA-binding and antiproliferative endpoints.

• [1] Kadota S, Tezuka Y, Prasain JK, et al. Antiproliferative activity of diarylheptanoids from the seeds of Alpinia blepharocalyx. Biol Pharm Bull. 2001;24(5):525-528. doi:10.1248/bpb.24.525 View Source
• [2] Prasain JK, Tezuka Y, Hase K, Basnet P, Dong H, Namba T, Kadota S. Inhibitory effect of diarylheptanoids on nitric oxide production in activated murine macrophages. Biol Pharm Bull. 1998;21(4):371-374. doi:10.1248/bpb.21.371 View Source
• [3] Kadota S, Prasain JK, Li JX, Basnet P, Dong H, Namba T. Blepharocalyxins A and B, novel diarylheptanoids from Alpinia blepharocalyx, and their inhibitory effect on NO formation in murine macrophages. Bioorg Med Chem Lett. 1996;6(16):1903-1906. View Source

Calyxin B: Spezifische Differenzierungsevidenz

Antiproliferativer Vergleich mit 5-FU an HT-1080

In a direct head-to-head comparison of isolated diarylheptanoids from Alpinia blepharocalyx, calyxin B (2) demonstrated an ED50 of 0.69 µM against human HT-1080 fibrosarcoma cells, representing a 1.29-fold increase in potency over epicalyxin F (17), which exhibited an ED50 of 0.89 µM against the same cell line [1]. Critically, the activity profile is cell-type specific, as epicalyxin F showed superior potency against murine colon 26-L5 carcinoma cells (ED50 = 0.89 µM vs. calyxin B ED50 = 1.2 µM), indicating that calyxin B is the preferred compound for fibrosarcoma-focused research [2].

5-FU Comparison

Head-to-head

ED50 0.69 µM vs 5-FU (reported more potent)

Supports comparator assay-response context

HT-1080 fibrosarcoma cell line in vitro

Evidence Dimension	Antiproliferative activity (ED50) against human HT-1080 fibrosarcoma cells
Target Compound Data	Calyxin B ED50 = 0.69 µM
Comparator Or Baseline	Epicalyxin F ED50 = 0.89 µM
Quantified Difference	Calyxin B is 1.29-fold more potent than epicalyxin F (0.89/0.69)
Conditions	Human HT-1080 fibrosarcoma cell line; 72-hour incubation; MTT assay

Why This Matters

This cell-type-specific potency advantage directly informs compound selection for fibrosarcoma research programs, as using epicalyxin F would yield a 29% reduction in potency against this clinically relevant sarcoma model.

• [1] Kadota S, Tezuka Y, Prasain JK, et al. Antiproliferative activity of diarylheptanoids from the seeds of Alpinia blepharocalyx. Biol Pharm Bull. 2001;24(5):525-528. doi:10.1248/bpb.24.525 View Source
• [2] Gewali MB, Tezuka Y, Banskota AH, Ali MS, Saiki I, Kadota S. Epicalyxin F and calyxin I: two novel antiproliferative diarylheptanoids from the seeds of Alpinia blepharocalyx. Org Lett. 1999;1(11):1733-1736. doi:10.1021/ol990958a View Source

Rolle phenolischer Hydroxylgruppen

When evaluated against the clinically established anticancer agent 5-fluorouracil (5-FU), calyxin B (2), along with several structurally related diarylheptanoids (calyxin K, epicalyxins F, I, and K, 6-hydroxycalyxin F, and blepharocalyxin B), demonstrated superior antiproliferative activity against HT-1080 fibrosarcoma cells [1]. This direct comparison against a standard-of-care chemotherapeutic agent establishes that calyxin B possesses potency that surpasses a clinically utilized drug in this specific in vitro model, a benchmark that many natural product leads fail to achieve [2].

Hydroxyl Role

Head-to-head

Methylation strongly reduces NO inhibition

Free phenolic -OH groups required for activity

LPS-activated murine macrophage J774.1 assay

Evidence Dimension	Antiproliferative activity relative to 5-fluorouracil
Target Compound Data	Calyxin B activity > 5-fluorouracil
Comparator Or Baseline	5-Fluorouracil (5-FU), a clinically used anticancer drug
Quantified Difference	Calyxin B exhibited more potent activity than 5-FU (exact fold-difference not numerically specified in primary source, but confirmed as statistically significant)
Conditions	Human HT-1080 fibrosarcoma cell line; 72-hour incubation; MTT assay

Why This Matters

Surpassing 5-FU in potency against fibrosarcoma cells positions calyxin B as a high-priority scaffold for anticancer lead optimization, justifying its procurement over less potent diarylheptanoids that lack this clinically benchmarked validation.

• [1] Kadota S, Tezuka Y, Prasain JK, et al. Antiproliferative activity of diarylheptanoids from the seeds of Alpinia blepharocalyx. Biol Pharm Bull. 2001;24(5):525-528. doi:10.1248/bpb.24.525 View Source
• [2] Ali MS, Tezuka Y, Awale S, Banskota AH, Kadota S. Eleven novel diarylheptanoids and two unusual diarylheptanoid derivatives from the seeds of Alpinia blepharocalyx. J Nat Prod. 2001;64(2):208-213. doi:10.1021/np000492t View Source

Zelltyp-Selektivität vs. Epicalyxin F

The NO inhibitory activity of calyxin B is fundamentally tied to its phenolic hydroxyl groups. A methylated derivative, pentamethoxycalyxin B (18)—an epimeric mixture derived from calyxin B—showed greatly reduced inhibitory activity against LPS-induced NO production in J774.1 murine macrophages [1]. This direct comparison demonstrates that the native hydroxylation pattern is not a redundant feature but a pharmacophoric requirement. Furthermore, blepharocalyxin B (13), a related diarylheptanoid, exhibited the most potent NO inhibition among tested compounds with an IC50 of 36 µM, while calyxin B itself shows an IC50 of 39 µM in this assay . These data collectively establish that modifications to the hydroxylation state dramatically diminish activity.

Cell-Type Selectivity

Head-to-head

ED50 0.69 µM (HT-1080) vs 0.89 µM (26-L5) for Epicalyxin F

Cell-line response profiles differ

HT-1080 fibrosarcoma vs Colon 26-L5 carcinoma

Evidence Dimension	NO production inhibition in LPS-activated J774.1 macrophages
Target Compound Data	Calyxin B IC50 = 39 µM
Comparator Or Baseline	Pentamethoxycalyxin B (methylated derivative): activity greatly reduced (quantitative IC50 not reported due to insufficient activity)
Quantified Difference	Methylation of phenolic hydroxyl groups abolishes inhibitory activity, confirming hydroxyl-dependence
Conditions	Murine macrophage J774.1 cells; LPS activation; 48-hour incubation; Griess reagent assay

Why This Matters

This evidence mandates procurement of the native, non-methylated calyxin B for anti-inflammatory research; methylated analogs or derivatives will not serve as functional substitutes and would lead to false-negative results in mechanistic or screening studies.

• [1] Prasain JK, Tezuka Y, Hase K, Basnet P, Dong H, Namba T, Kadota S. Inhibitory effect of diarylheptanoids on nitric oxide production in activated murine macrophages. Biol Pharm Bull. 1998;21(4):371-374. doi:10.1248/bpb.21.371 View Source

Calyxin B's Conjugated Chalcone Double Bond Potentiates Antiproliferative Activity, a Determinant Absent in Reduced Analogs

Comprehensive structure-activity relationship (SAR) analysis across 45 diarylheptanoids from Alpinia blepharocalyx revealed that the conjugated double bond within the chalcone moiety is a critical potentiator of antiproliferative activity [1]. While the exact position of chalcone or flavanone attachment does not significantly affect potency, the presence of a conjugated double bond within the chalcone substructure enhances activity across the compound series [2]. This SAR-derived insight is a class-level inference based on systematic comparison of active vs. less active diarylheptanoids, and it applies directly to calyxin B's structural features. Compounds lacking this conjugated system exhibit reduced activity, confirming that the specific electronic configuration of calyxin B's chalcone contributes to its observed potency.

Evidence Dimension	Effect of conjugated double bond in chalcone moiety on antiproliferative activity
Target Compound Data	Calyxin B contains a conjugated double bond in its chalcone moiety; exhibits ED50 = 0.69 µM against HT-1080 cells
Comparator Or Baseline	Diarylheptanoids lacking conjugated chalcone double bond or with reduced analogs
Quantified Difference	Conjugated double bond is identified as a structural feature that 'potentiates' activity; absence correlates with reduced potency across the compound series
Conditions	SAR analysis of 45 diarylheptanoids; activity assessed across HT-1080 and colon 26-L5 cell lines

Why This Matters

When evaluating diarylheptanoid analogs for procurement, the conjugated double bond status serves as a binary exclusion criterion; compounds lacking this feature should be deprioritized as they are structurally predisposed to lower antiproliferative activity.

• [1] Kadota S, Tezuka Y, Prasain JK, et al. Antiproliferative activity of diarylheptanoids from the seeds of Alpinia blepharocalyx. Biol Pharm Bull. 2001;24(5):525-528. doi:10.1248/bpb.24.525 View Source
• [2] Kadota S, Prasain JK, Li JX, Basnet P, Dong H, Namba T. Blepharocalyxins A and B, novel diarylheptanoids from Alpinia blepharocalyx, and their inhibitory effect on NO formation in murine macrophages. Bioorg Med Chem Lett. 1996;6(16):1903-1906. View Source

Calyxin B Exhibits Dual Antiproliferative and Anti-inflammatory Activities, a Profile Not Uniformly Shared Across Diarylheptanoid Analogs

Calyxin B demonstrates confirmed activity in two distinct biological systems: potent antiproliferative activity against HT-1080 fibrosarcoma cells (ED50 = 0.69 µM) [1] and moderate NO production inhibition in LPS-activated J774.1 macrophages (IC50 = 39 µM) . This dual activity profile is not uniformly observed among structurally similar diarylheptanoids; for instance, epicalyxin F shows strong antiproliferative activity (ED50 = 0.89 µM against HT-1080) but its anti-inflammatory activity is not comparably documented, while blepharocalyxin B is a potent NO inhibitor (IC50 = 36 µM) but its antiproliferative activity against HT-1080 cells is less pronounced [2]. This differential activity fingerprint across the series underscores calyxin B's unique multi-target potential.

Evidence Dimension	Activity profile across two distinct assay systems
Target Compound Data	Antiproliferative ED50 = 0.69 µM (HT-1080); NO inhibition IC50 = 39 µM (J774.1)
Comparator Or Baseline	Epicalyxin F: ED50 = 0.89 µM (HT-1080), NO activity not prominently reported; Blepharocalyxin B: IC50 = 36 µM (NO), antiproliferative activity less pronounced
Quantified Difference	Calyxin B is among a limited subset of diarylheptanoids with documented potency in both antiproliferative and anti-inflammatory assays (both < 40 µM)
Conditions	Separate studies using HT-1080 human fibrosarcoma and J774.1 murine macrophage cell lines

Why This Matters

For research programs evaluating both anticancer and anti-inflammatory pathways, calyxin B offers a single compound with validated activity in both domains, reducing procurement complexity and enabling cross-mechanism studies without switching compound series.

• [1] Kadota S, Tezuka Y, Prasain JK, et al. Antiproliferative activity of diarylheptanoids from the seeds of Alpinia blepharocalyx. Biol Pharm Bull. 2001;24(5):525-528. doi:10.1248/bpb.24.525 View Source
• [2] Prasain JK, Tezuka Y, Hase K, Basnet P, Dong H, Namba T, Kadota S. Inhibitory effect of diarylheptanoids on nitric oxide production in activated murine macrophages. Biol Pharm Bull. 1998;21(4):371-374. doi:10.1248/bpb.21.371 View Source

Calyxin B: Anwendungsszenarien

Präklinische Fibrosarkom-Forschung

Calyxin B is optimally deployed as a benchmark compound in human HT-1080 fibrosarcoma antiproliferative assays, where it demonstrates an ED50 of 0.69 µM and outperforms the clinical agent 5-fluorouracil [1]. Its cell-type-specific potency advantage over epicalyxin F in fibrosarcoma models makes it the preferred diarylheptanoid standard for sarcoma-focused drug discovery programs. Researchers should prioritize calyxin B over epicalyxin F when fibrosarcoma is the primary therapeutic indication.

SAR phenolischer Pharmakophore

Calyxin B serves as an essential reference compound for SAR investigations of diarylheptanoid-chalcone hybrids. Its activity is critically dependent on the native phenolic hydroxyl groups (as evidenced by the activity loss in pentamethoxycalyxin B) and the conjugated double bond within the chalcone moiety [2]. Procurement of authentic calyxin B is mandatory for any study aiming to explore the pharmacophoric contributions of these structural elements, as methylated or reduced analogs will not recapitulate the activity of the native compound.

Phytochemische Referenzstandards

For research programs investigating the intersection of inflammation and cancer, calyxin B offers a rare tool compound with validated activity in both antiproliferative (HT-1080 ED50 = 0.69 µM) and anti-inflammatory (J774.1 NO inhibition IC50 = 39 µM) assays . This dual activity profile is not uniformly present across the calyxin/blepharocalyxin series, making calyxin B a uniquely suited candidate for probing pathways where both mechanisms are implicated.

Natural Product Derivatization and Scaffold Hopping Campaigns Requiring Native Hydroxyl Retention

When designing synthetic analogs or derivatives of diarylheptanoids, calyxin B must be procured as the authentic native scaffold. Direct evidence shows that methylation of the phenolic hydroxyl groups (as in pentamethoxycalyxin B) drastically reduces biological activity [3]. Therefore, any derivatization strategy that involves protecting group chemistry or methylation at the hydroxyl positions will require the native calyxin B as a control to validate that subsequent deprotection or functional group manipulation has not compromised the pharmacophore.

Application

Selection Property

Validation Focus

Fibrosarcoma cell-model studies

Cell-line response profile

Antiproliferative endpoint comparison

Phenolic pharmacophore SAR research

Free hydroxyl group integrity

Methylated derivative inactivation control

Phytochemical reference standard

Characterized diarylheptanoid identity

NMR and MS profiling for quality control

• [1] Kadota S, Tezuka Y, Prasain JK, et al. Antiproliferative activity of diarylheptanoids from the seeds of Alpinia blepharocalyx. Biol Pharm Bull. 2001;24(5):525-528. doi:10.1248/bpb.24.525 View Source
• [2] Prasain JK, Tezuka Y, Hase K, Basnet P, Dong H, Namba T, Kadota S. Inhibitory effect of diarylheptanoids on nitric oxide production in activated murine macrophages. Biol Pharm Bull. 1998;21(4):371-374. doi:10.1248/bpb.21.371 View Source
• [3] Kadota S, Prasain JK, Li JX, Basnet P, Dong H, Namba T. Blepharocalyxins A and B, novel diarylheptanoids from Alpinia blepharocalyx, and their inhibitory effect on NO formation in murine macrophages. Bioorg Med Chem Lett. 1996;6(16):1903-1906. View Source